Cas no 22368-82-7 (1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI))
22368-82-7 structure
Product Name:1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
CAS No:22368-82-7
MF:C22H46N4O
MW:382.626845836639
CID:278070
PubChem ID:442870
Update Time:2025-04-19
1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI)
- 8-nonyl-1,5,9,13-tetrazacycloheptadecan-6-one
- 19-Heptyl-10-hydroxy-1,5,10,14-tetraazacyclononadecan-15-one
- Pithecolobine
- 22368-82-7
- AC1L9DJQ
- SCHEMBL6315456
- DTXSID20331984
- C10611
- CHEBI:8253
- Q27108016
- SureCN6315456
-
- Inchi: 1S/C22H46N4O/c1-2-3-4-5-6-7-8-13-21-20-22(27)26-19-12-17-24-15-10-9-14-23-16-11-18-25-21/h21,23-25H,2-20H2,1H3,(H,26,27)
- InChI Key: QEGMJRQKNQFEEZ-UHFFFAOYSA-N
- SMILES: O=C1CC(CCCCCCCCC)NCCCNCCCCNCCCN1
Computed Properties
- Exact Mass: 398.36238
- Monoisotopic Mass: 382.367162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2
- XLogP3: 4
Experimental Properties
- Density: 0.927
- Melting Point: 67-69°
- Boiling Point: bp0.007 230°
- Flash Point: 313.4°C
- Refractive Index: 1.456
- PSA: 76.63
1,5,10,14-Tetraazacyclononadecan-15-one,19-heptyl-10-hydroxy- (9CI) Related Literature
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Roberto G. S. Berlinck,Camila M. Crnkovic,Juliana R. Gubiani,Darlon I. Bernardi,Laura P. Ióca,Jairo I. Quintana-Bulla Nat. Prod. Rep. 2022 39 596
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2. Muscarine, oxazole, imidazole, thiazole, and peptide alkaloids, and other miscellaneous alkaloidsJ. R. Lewis Nat. Prod. Rep. 1994 11 395
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3. Chapter 14. Alkaloids
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